1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene

• IUPAC Name: 1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene
• InChI: InChI=1S/C14H12ClFO2/c1-17-10-5-7-11(8-6-10)18-9-12-13(15)3-2-4-14(12)16/h2-8H,9H2,1H3
• InChI Key: GNXMCXWJBYNCSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=C(C=CC=C2Cl)F
• Molecular Formula: C14H12ClFO2
• Molecular Weight: 266.69 g/mol

Description

1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene is a chemical compound that belongs to the class of organic compounds known as phenylpropanoids. It is a synthetic compound that has been developed for research purposes. This compound has been found to have potential applications in the field of medicinal chemistry due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and fungi by disrupting their cell membranes. It is also believed to work by inhibiting the growth of cancer cells by disrupting their DNA replication.
Biochemical and Physiological Effects:
1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene has been found to have low toxicity in animal studies. It has been shown to have no significant effects on body weight, food consumption, or organ weight. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene is its potential as a new antibiotic or anticancer drug. Its unique chemical structure makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene. One direction is to further study its antibacterial and antifungal properties in order to develop new antibiotics. Another direction is to further study its anticancer activity in order to develop new cancer drugs. Additionally, further studies are needed to determine its long-term effects on human health and to improve its solubility in water.

Synthesis Methods

The synthesis of 1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene involves the reaction of 1-chloro-3-fluoro-2-nitrobenzene with 4-methoxybenzyl alcohol in the presence of a reducing agent such as iron powder or tin chloride. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

1-chloro-3-fluoro-2-[(4-methoxyphenoxy)methyl]benzene has been found to have potential applications in the field of medicinal chemistry. It has been shown to have antibacterial and antifungal properties, which make it a promising candidate for the development of new antibiotics. It has also been found to have potential anticancer activity, which makes it a promising candidate for the development of new cancer drugs.